Cas no 1797255-41-4 (1-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide)

• Product Name: 1-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide
• CAS No: 1797255-41-4
• MF: C₁₄H₁₉N₃O₃S₂
• MW: 341.448960542679
• CID: 5989933
• PubChem ID: 71806751
• Update Time: 2025-06-08

1-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide
• F6436-1799
• AKOS024559518
• 1-methyl-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-1H-pyrazole-4-sulfonamide
• 1797255-41-4
• 1-methyl-N-[(4-thiophen-2-yloxan-4-yl)methyl]pyrazole-4-sulfonamide
• 1-methyl-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C14H19N3O3S2/c1-17-10-12(9-15-17)22(18,19)16-11-14(4-6-20-7-5-14)13-3-2-8-21-13/h2-3,8-10,16H,4-7,11H2,1H3
• InChI Key： UJXCNEOKJIOHOD-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NCC1(C2=CC=CS2)CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 341.08678382g/mol
• Monoisotopic Mass: 341.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 110Ų

Additional information on 1-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide

Professional Introduction to Compound with CAS No. 1797255-41-4 and Product Name: 1-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide

Compound with the CAS number 1797255-41-4 and the product name 1-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular framework of this compound incorporates several key functional groups, including a pyrazole core, a thiophene moiety, and a sulfonamide group, which collectively contribute to its unique chemical properties and biological activities.

The pyrazole core is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive molecules. Pyrazole derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. In the case of 1-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide, the pyrazole ring is further functionalized with a methyl group and a sulfonamide substituent, enhancing its potential for biological activity. The presence of these functional groups not only influences the compound's solubility and stability but also plays a crucial role in its interactions with biological targets.

The thiophene moiety is another critical component of this compound, contributing to its structural complexity and chemical diversity. Thiophene derivatives are known for their broad spectrum of biological activities, including antifungal, anti-inflammatory, and analgesic properties. The integration of the thiophene ring into the molecular structure of 1-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide enhances its pharmacological potential by introducing additional binding sites for biological targets. This structural feature makes the compound a promising candidate for further investigation in drug discovery efforts.

The sulfonamide group is a well-documented pharmacophore that is frequently employed in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. In 1-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide, the sulfonamide moiety is strategically positioned to interact with biological targets, potentially modulating their activity. The sulfonamide group's polar nature also contributes to the compound's solubility in both aqueous and organic solvents, making it suitable for various formulation strategies.

Recent research has highlighted the importance of multifunctional compounds in addressing complex diseases. The combination of a pyrazole core, a thiophene moiety, and a sulfonamide group in 1-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide positions it as a versatile scaffold for developing novel therapeutic agents. Studies have demonstrated that such multifunctional compounds can exhibit enhanced efficacy by targeting multiple pathways simultaneously. This approach is particularly relevant in the treatment of chronic diseases where multiple mechanisms are involved.

In addition to its structural complexity, 1-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide has shown promise in preclinical studies as an inhibitor of various enzymes and receptors implicated in disease pathways. For instance, preliminary data suggest that this compound may interfere with the activity of enzymes involved in inflammation and cancer progression. These findings are supported by computational modeling studies that predict favorable interactions between the compound's functional groups and target proteins.

The synthesis of 1-methyl-N-{4-(thiophen-2-yl)oxan-4-ylylmethyl}-1H-pyrazole-4-sulfonamide involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. These techniques include transition metal-catalyzed reactions, which enable the formation of carbon-carbon bonds under mild conditions. The use of such methodologies not only improves synthetic efficiency but also minimizes side reactions, ensuring the final product meets stringent quality standards.

From a pharmaceutical perspective, the development of new drug candidates requires thorough characterization to understand their pharmacokinetic properties. In vitro studies have been conducted to evaluate the solubility, stability, and metabolic degradation pathways of 1-methyl-N-{4-(thiophen-2-ylylmethyl)} - 1H-pyrazole - 4 - sulfonamide. These studies provide valuable insights into how the compound behaves within biological systems, guiding its formulation and dosing strategies.

The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are exploring its use in regenerative medicine and tissue engineering due to its ability to modulate cellular processes at multiple levels. The compound's multifunctional nature makes it an attractive candidate for developing next-generation therapeutics that address complex diseases with precision.

In conclusion, 1 - methyl - N - { 4 - ( thiophen - 2 - yl ) oxan - 4 - ylmeth yl } - 1 H - py raz ole - 4 - sulf on am ide ( CAS No . 1797255 - 41 - 4 ) represents a significant advancement in pharmaceutical chemistry . Its complex molecular structure , incorporating key functional groups such as py ra z ole , thi o phene , and sul fon am ide , endows it with remarkable pharmacological potential . Recent research suggests that this compound may play a crucial role in addressing various diseases through multifunctional therapeutic approaches . Further investigation is warranted to fully elucidate its potential applications in medicine and biotechnology . p >